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Compound of Interest

Compound Name: 5-Ethyl-2-nonanol

Cat. No.: B092646

5-Ethyl-2-nonanol: A Technical Guide

CAS Number: 103-08-2

This technical guide provides an in-depth overview of 5-Ethyl-2-nonanol, a secondary alcohol
with applications in the fragrance, flavor, and chemical synthesis industries. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical and physical properties, along with standardized experimental
protocols for their determination.

Chemical and Physical Properties

5-Ethyl-2-nonanol is a branched-chain alcohol. Its structure, featuring an ethyl group on the
fifth carbon of a nonanol backbone, imparts unique characteristics relevant to its various
applications.

Table 1: Chemical Identifiers of 5-Ethyl-2-nonanol
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Identifier Value

CAS Number 103-08-2[1][2][3][41[5][6]

IUPAC Name 5-ethylnonan-2-ol[1][5]

Synonyms (3-Ethyl-n-heptyl)methylcarbinol[3], 5-Ethyl-2-

nonanol[3]

Molecular Formula

C11H24O[1][2][3][5]

Molecular Weight 172.31 g/mol [1][2][5]
inChl INChl=1S/C11H240/c1-4-6-7-11(5-2)9-8-
n
10(3)12/h10-12H,4-9H2,1-3H3[1][3][5]
WYXKGYXADPUOOM-UHFFFAOYSA-N[1][3]
INChl Key

[5]

Canonical SMILES

CCCCC(CC)CCC(C)O[1][5]

Table 2: Physicochemical Properties of 5-Ethyl-2-nonanol

Property Value
Boiling Point 223.04 °C @ 760 mmHg (estimated)[2]
Density 0.826 - 0.845 g/cm3[1]

Vapor Pressure

0.020 mmHg @ 25 °C (estimated)[2]

Flash Point

99.20 °C (estimated)[2]

Water Solubility

57.47 mg/L @ 25 °C (estimated)[2]

logP (o/w)

4.093 (estimated)[2]

Safety Information

Table 3: GHS Hazard and Precautionary Statements for 5-Ethyl-2-nonanol
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Category Code Statement

Toxic to aquatic life with long
Hazard Statement H411 .

lasting effects.[5]

_ Avoid release to the

Precautionary Statement P273 )

environment.[5]
Precautionary Statement P391 Collect spillage.[5]

Dispose of contents/container
Precautionary Statement P501 to an approved waste disposal

plant.[5]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 5-Ethyl-2-nonanol
are provided below. These are generalized procedures adaptable for a standard laboratory
setting.

Synthesis Protocol: Reduction of 5-Ethyl-2-nonanone

5-Ethyl-2-nonanol can be synthesized via the reduction of its corresponding ketone, 5-ethyl-2-
nonanone.

Materials:

e 5-Ethyl-2-nonanone

e Sodium borohydride (NaBHa4)

e Methanol

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution

¢ Anhydrous magnesium sulfate (MgSOQOa)
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Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 5-ethyl-2-nonanone in methanol in a round-bottom flask equipped with a magnetic
stir bar.

Cool the solution in an ice bath.

Slowly add sodium borohydride to the stirred solution.

After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 1-2 hours.

Quench the reaction by slowly adding saturated agueous ammonium chloride solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to yield 5-Ethyl-2-nonanol.

Physicochemical Property Determination

Boiling Point Determination (Micro Method):

Place a few drops of 5-Ethyl-2-nonanol into a small test tube.

Invert a sealed-end capillary tube and place it inside the test tube.

Attach the test tube to a thermometer.
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Heat the assembly in a Thiele tube containing mineral olil.
Observe for a steady stream of bubbles emerging from the capillary tube.

Remove the heat and record the temperature at which the liquid is drawn back into the
capillary tube; this is the boiling point.

Density Determination:

Measure the mass of a clean, dry pycnometer (a specific gravity bottle).

Fill the pycnometer with 5-Ethyl-2-nonanol, ensuring no air bubbles are present, and
measure the combined mass.

Determine the mass of the alcohol by subtraction.

The density is calculated by dividing the mass of the alcohol by the known volume of the
pycnometer.

Water Solubility Determination (Qualitative):

Add approximately 1 mL of 5-Ethyl-2-nonanol to a test tube containing 3 mL of deionized
water.

Vortex the mixture for 30 seconds.

Allow the mixture to stand and observe for the presence of a single phase (soluble) or two
distinct layers (insoluble). The estimated low water solubility suggests two phases will be
observed.

Logical Workflow for Chemical Characterization

The following diagram illustrates a generalized workflow for the characterization of a liquid

chemical substance like 5-Ethyl-2-nonanol.
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Caption: General workflow for the synthesis, identification, and characterization of a chemical
compound.

Applications

5-Ethyl-2-nonanol is utilized in several industrial sectors:

o Fragrance and Flavors: Its specific olfactory properties contribute to the scent profiles of
various products.[1]
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o Chemical Intermediate: It serves as a precursor in the synthesis of other organic
compounds, such as surfactants and emulsifiers.[1]

» Solvent: Its amphiphilic nature makes it a useful solvent in certain industrial applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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